Cas no 1803830-61-6 (Ethyl 4-hydroxy-6-methylpicolinate)

• Product Name: Ethyl 4-hydroxy-6-methylpicolinate
• CAS No: 1803830-61-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4906593
• Update Time: 2025-06-08

Ethyl 4-hydroxy-6-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-6-methylpicolinate

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)8-5-7(11)4-6(2)10-8/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： UZXZOFNDPCNWOU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C=C(C)N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-hydroxy-6-methylpicolinate

Research Brief on Ethyl 4-hydroxy-6-methylpicolinate (CAS: 1803830-61-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 4-hydroxy-6-methylpicolinate (CAS: 1803830-61-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its picolinate core structure, serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The compound's unique structural features, such as the ethyl ester and hydroxyl groups, make it a valuable scaffold for further chemical modifications aimed at enhancing pharmacological properties.

One of the most notable applications of Ethyl 4-hydroxy-6-methylpicolinate is its role in the synthesis of kinase inhibitors. Kinases are a class of enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound as a building block to develop novel kinase inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of Ethyl 4-hydroxy-6-methylpicolinate into a series of pyridine-based inhibitors targeting the JAK-STAT pathway, which is implicated in autoimmune diseases. The study reported promising in vitro and in vivo results, highlighting the compound's potential as a starting material for drug discovery.

In addition to its role in kinase inhibitor development, Ethyl 4-hydroxy-6-methylpicolinate has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry explored the compound's derivatives as potential antibacterial agents against multidrug-resistant strains. The researchers synthesized a library of analogs and evaluated their activity against Gram-positive and Gram-negative bacteria. Several derivatives exhibited significant inhibitory effects, with minimal cytotoxicity to mammalian cells, suggesting their potential as lead compounds for further optimization. This study underscores the versatility of Ethyl 4-hydroxy-6-methylpicolinate in addressing global health challenges, such as antibiotic resistance.

The synthesis and characterization of Ethyl 4-hydroxy-6-methylpicolinate have also been the focus of recent methodological advancements. A 2022 publication in Organic Process Research & Development described an optimized synthetic route for this compound, emphasizing improved yield and scalability. The authors employed green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance the sustainability of the synthesis. These advancements are particularly relevant for industrial-scale production, where efficiency and environmental considerations are paramount. The study provides valuable insights for researchers and manufacturers aiming to utilize this compound in large-scale applications.

Looking ahead, the potential applications of Ethyl 4-hydroxy-6-methylpicolinate extend beyond its current uses. Emerging research suggests its utility in the development of fluorescent probes for bioimaging and diagnostic applications. The compound's ability to form stable complexes with metal ions, such as zinc and copper, makes it a candidate for designing sensors that can detect metal imbalances in biological systems. Furthermore, its structural flexibility allows for the incorporation of various functional groups, enabling the creation of tailored probes for specific biomedical applications. These developments highlight the compound's growing importance in interdisciplinary research spanning chemistry, biology, and medicine.

In conclusion, Ethyl 4-hydroxy-6-methylpicolinate (CAS: 1803830-61-6) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to antimicrobial development and bioimaging, demonstrate its versatility and potential for future innovations. As research continues to uncover new uses for this compound, it is expected to play an increasingly prominent role in addressing complex biomedical challenges. Researchers and industry professionals are encouraged to explore its properties further and leverage its capabilities to advance scientific and therapeutic goals.